2-fluoro-N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide
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Description
Scientific Research Applications
Antiviral Research
A review by De Clercq (2009) discusses the broader context of antiviral drug discovery, highlighting various compounds, including imidazo[1,2-b]pyridazine derivatives, for their potential in treating viral infections. These stories explore new strategies for addressing viral diseases, underscoring the continuous search for effective antiviral agents (Erik De Clercq, 2009).
Neurodegenerative Diseases
Kepe et al. (2006) utilized a fluorine-18 labeled analogue, specifically targeting serotonin 1A receptors, to study receptor densities in Alzheimer's patients. Their research demonstrates the compound's potential utility in diagnosing and understanding the progression of neurodegenerative diseases, marking a significant step in the application of fluorinated benzamides in medical imaging (V. Kepe et al., 2006).
Cancer Research
Hutchinson et al. (2001) discuss the synthesis and in vitro biological properties of fluorinated benzothiazoles, including compounds structurally related to "2-fluoro-N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide". These compounds exhibit potent cytotoxicity against certain cancer cell lines, highlighting their potential as antitumor agents. The study underscores the significance of fluorine substitution in enhancing the biological activity of these compounds (I. Hutchinson et al., 2001).
Herbicide Research
Bocion et al. (1987) tested a series of dihydropyrimido-benzimidazole analogs for herbicidal activities. Among them, fluorine-substituted compounds demonstrated significant biological activity, indicating their utility in agricultural applications. This research provides insight into the role of fluorinated compounds in developing more effective and selective herbicides (P. Bocion et al., 1987).
properties
IUPAC Name |
2-fluoro-N-[2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14F2N4O2/c1-28-19-9-8-18-23-17(11-26(18)25-19)12-6-7-15(22)16(10-12)24-20(27)13-4-2-3-5-14(13)21/h2-11H,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQRMXCFHNBVEGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN2C=C(N=C2C=C1)C3=CC(=C(C=C3)F)NC(=O)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14F2N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.